Cas no 195503-40-3 (Tetrahydrothiopyran-4-carbonitrile)

Tetrahydrothiopyran-4-carbonitrile Properties

Names and Identifiers

• Tetrahydro-2H-thiopyran-4-carbonitrile
• 2H-Thiopyran-4-carbonitrile,tetrahydro-
• Tetrahydrothiopyran-4-carbonitrile
• thiane-4-carbonitrile
• 4-CYANOTHIANE
• tetrahydro-2H-thiopyrane-4-carbonitrile
• tetrahydro-thiopyran-4-carbonitrilre
• tetrahydro-thiopyrane-4-carbonitrile
• 2H-Thiopyran-4-carbonitrile, tetrahydro-
• Tetrahydro-2H-thiopyran-4-carbonitrile97%
• Tetrahydro-2H-thiopyran-4-carbonitrile 97%
• DQKVZWAEWJUKAX-UHFFFAOYSA-N
• tetrahydro-thiopyran-4-carbonitrile
• SBB085693
• 0101AB
• TRA0052388
• PB29580
• SY019840
• AB0061530
• I14-3
• tetrahydrothiopyran-4-carbonitrile
• TS-01671
• MFCD09025909
• VHA50340
• EN300-107115
• Tetrahydro-2H-thiopyran-4-carbonitrile;Thiane-4-carbonitrile
• A880130
• CS-0045921
• DTXSID00616241
• AMY10287
• BCP33497
• SCHEMBL102773
• AKOS010828457
• FT-0697923
• 195503-40-3
• DB-065886
• +Expand

• MDL： MFCD09025909
• InChIKey： DQKVZWAEWJUKAX-UHFFFAOYSA-N
• Inchi： 1S/C6H9NS/c7-5-6-1-3-8-4-2-6/h6H,1-4H2
• SMILES： S1C([H])([H])C([H])([H])C([H])(C#N)C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 127.04600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.046
• Heavy Atom Count: 8
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 49.1

Experimental Properties

• LogP: 1.65318
• PSA: 49.09000
• Refractive Index: 1.519
• Boiling Point: 263.2 ℃ at 760 mmHg
• Flash Point: 113°C
• Density: 1.08

Tetrahydrothiopyran-4-carbonitrile Security Information

• Hazard Statement： Harmful

Tetrahydrothiopyran-4-carbonitrile Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%